Cas no 645821-05-2 (Naphthalene, 2-bromo-7-[(4-methylphenyl)sulfonyl]-)

• Product Name: Naphthalene, 2-bromo-7-[(4-methylphenyl)sulfonyl]-
• CAS No: 645821-05-2
• MF: C₁₇H₁₃BrO₂S
• MW: 361.252922773361
• CID: 422678
• PubChem ID: 12113632
• Update Time: 2025-04-19

Naphthalene, 2-bromo-7-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-bromo-7-[(4-methylphenyl)sulfonyl]-
• 2-bromo-7-(4-methylphenyl)sulfonylnaphthalene
• DTXSID10477800
• 645821-05-2

• Inchi： 1S/C17H13BrO2S/c1-12-2-7-16(8-3-12)21(19,20)17-9-5-13-4-6-15(18)10-14(13)11-17/h2-11H,1H3
• InChI Key： ZOLLZADSPDSFHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CC(=CC=2C=1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.98199
• Monoisotopic Mass: 359.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14